Cas no 1189106-09-9 (Ethyl 4,7-dichloroquinazoline-2-carboxylate)

• Product Name: Ethyl 4,7-dichloroquinazoline-2-carboxylate
• CAS No: 1189106-09-9
• MF: C₁₁H₈Cl₂N₂O₂
• MW: 271.099420547485
• MDL: MFCD12675150
• CID: 1211123
• PubChem ID: 45599705
• Update Time: 2025-07-24

Ethyl 4,7-dichloroquinazoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,7-dichloroquinazoline-2-carboxylate
• DTXSID10671245
• Ethyl 4,7-dichloro-2-quinazolinecarboxylate
• CS-0338867
• 1189106-09-9
• MFCD12675150
• DB-061439
• Ethyl4,7-dichloroquinazoline-2-carboxylate

• MDL： MFCD12675150
• Inchi： 1S/C11H8Cl2N2O2/c1-2-17-11(16)10-14-8-5-6(12)3-4-7(8)9(13)15-10/h3-5H,2H2,1H3
• InChI Key： SLYQQUNSFUMFFQ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(=CC2=NC(C(=O)OCC)=N1)Cl

Computed Properties

• Exact Mass: 269.996
• Monoisotopic Mass: 269.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 421.8±48.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 4,7-dichloroquinazoline-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)